Cas no 16222-52-9 (2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate)

• Product Name: 2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate
• CAS No: 16222-52-9
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 199229
• PubChem ID: 204380
• Update Time: 2025-04-19

2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate
• [1-(4-methoxyphenoxy)-3-prop-2-ynoxypropan-2-yl] carbamate
• 1-(p-Methoxyphenoxy)-3-(2-propynyloxy)-2-propanol carbamate
• 16222-52-9
• 1-(2-Propynyloxy)-2-carbamoyl glycerol 3-(p-methoxyphenyl) ether
• BRN 2475768
• 2-Propanol, 1-(p-methoxyphenoxy)-3-(2-propynyloxy)-, carbamate
• 1-(4-Methoxyphenoxy)-3-[(prop-2-yn-1-yl)oxy]propan-2-yl hydrogen carbonimidate
• DTXSID30936666

• Inchi： 1S/C14H17NO5/c1-3-8-18-9-13(20-14(15)16)10-19-12-6-4-11(17-2)5-7-12/h1,4-7,13H,8-10H2,2H3,(H2,15,16)
• InChI Key： IPNXWGYCLQHBMK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC(COCC#C)OC(N)=O

Computed Properties

• Exact Mass: 279.11071
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.01